Cas no 36640-66-1 ((1-PHENYL-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL)

• Product Name: (1-PHENYL-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
• CAS No: 36640-66-1
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 921508
• PubChem ID: 752098
• Update Time: 2025-04-19

(1-PHENYL-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (1-PHENYL-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
• (3-(4-METHYLPHENYL)-1-PHENYL-1H-PYRAZOL-4-YL)METHANOL
• 4-hydroxymethyl-3-(4-tolyl)-1-phenylpyrazole
• (1-Phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methanol
• CHEMBL1565078
• MLS001196255
• SR-01000234482-1
• [3-(4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methanol
• cid_752098
• SCHEMBL11252112
• Z56805088
• HMS2860J11
• AKOS001676644
• [3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methanol
• [3-(4-methylphenyl)-1-phenyl-4-pyrazolyl]methanol
• DTXSID501322202
• [1-phenyl-3-(p-tolyl)pyrazol-4-yl]methanol
• SMR000556358
• 36640-66-1
• [3-(4-methylphenyl)-1-phenyl-pyrazol-4-yl]methanol
• BDBM69806
• SR-01000234482

• Inchi： 1S/C17H16N2O/c1-13-7-9-14(10-8-13)17-15(12-20)11-19(18-17)16-5-3-2-4-6-16/h2-11,20H,12H2,1H3
• InChI Key： SAUYEUZHDZKNKX-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2C=CC=CC=2)N=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38Ų